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Compound of Interest

4-(2-(Piperidin-1-
Compound Name:
yl)ethoxy)benzaldehyde

Cat. No.: B079539

This guide provides essential safety and logistical information for the proper disposal of 4-(2-
(Piperidin-1-yl)ethoxy)benzaldehyde, ensuring the safety of laboratory personnel and
environmental protection. The following procedures are based on established safety data for
the compound and its constituent functional groups.

Hazard Assessment and Safety Precautions

4-(2-(Piperidin-1-yl)ethoxy)benzaldehyde is classified as a hazardous substance. It is crucial
to handle this chemical with appropriate care, utilizing personal protective equipment (PPE) at
all times.

Key Hazards:

Harmful if swallowed (Acute toxicity, oral, Category 4)[1].

Causes skin irritation (Category 2)[1].

Causes serious eye irritation (Category 2A)[1][2].

May cause respiratory irritation (Category 3)[1].

Harmful to aquatic life with long-lasting effects[2][3].
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e The benzaldehyde functional group suggests that the compound may be a combustible
liquid[4][5][6][ 7]

Required Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side shields or a face shield[1][2].

e Hand Protection: Use chemically resistant protective gloves[1][2].

o Skin and Body Protection: Wear impervious clothing or a lab coat to prevent skin contact[2].

» Respiratory Protection: Handle in a well-ventilated area or chemical fume hood. If dust or
aerosols may be generated, use a suitable respirator[2].

Chemical Information and Properties

A summary of key quantitative data for 4-(2-(Piperidin-1-yl)ethoxy)benzaldehyde is provided
below for easy reference.

Property Value Source(s)
CAS Number 26815-04-3 [1][2]
Molecular Formula C14H19NO2 [1][2]
Molecular Weight 233.31 g/mol [2]

) Acute Tox. 4, Skin Irrit. 2, Eye
GHS Hazard Categories ) [1]
Irrit. 2A, STOT SE 3

Experimental Protocols: Step-by-Step Disposal
Procedure

The fundamental rule for the disposal of 4-(2-(Piperidin-1-yl)ethoxy)benzaldehyde is that it
must be treated as hazardous chemical waste. Do not dispose of this chemical down the drain
or in the regular trash[1][4][5][8]. Disposal must be conducted through a licensed environmental
waste management company or your institution's Environmental Health and Safety (EHS)
department[8].
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Step 1: Waste Collection

Designate a Waste Container: Obtain a dedicated, chemically compatible waste container.
High-density polyethylene (HDPE) containers are generally suitable[8].

Segregate Waste: Collect waste 4-(2-(Piperidin-1-yl)ethoxy)benzaldehyde in its
designated container. Do not mix this waste with other chemical streams unless you have
confirmed their compatibility[8].

Seal the Container: Ensure the container is tightly sealed after each addition of waste to
prevent spills or the release of vapors.

Step 2: Labeling

Identify Contents: Clearly label the waste container with the full chemical name: "Waste 4-(2-
(Piperidin-1-yl)ethoxy)benzaldehyde"[S].

Indicate Hazards: Affix the appropriate GHS hazard pictograms (e.g., exclamation mark for
irritant and harmful, fish and tree for environmental hazard).

Date Accumulation: Write the date when the first amount of waste was added to the
container.

Step 3: Storage

Designated Area: Store the sealed and labeled waste container in a designated hazardous
waste accumulation area.

Ventilation: The storage area must be secure and well-ventilated[8].

Segregation: Keep the container away from incompatible materials, such as strong oxidizing
agents and strong bases[4].

Step 4: Arranging for Final Disposal

Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department or
a licensed chemical waste disposal contractor to schedule a pickupl[8].
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Provide Information: Be prepared to provide the full chemical name and quantity of the
waste.

Follow Regulations: Adhere to all local, regional, and national regulations for hazardous
waste disposal[9].

Emergency Protocol: Spill Cleanup

In the event of a spill, immediate and appropriate action is required to ensure safety and

prevent environmental contamination.

Evacuate and Ventilate: Clear the area of all personnel and ensure the space is well-
ventilated[8].

Containment:

o For Liquid Spills: Use an inert absorbent material such as vermiculite, dry sand, or
diatomaceous earth. Do not use combustible materials like sawdust[8][9].

o For Solid Spills: Carefully sweep up the material, avoiding the generation of dust[1][8].

Collection: Place all contaminated absorbent material and spilled chemical into a sealable,
clearly labeled container for hazardous waste[1][8].

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by
washing with soap and water[8].

Disposal: The collected waste from the spill must be disposed of as hazardous chemical
waste, following the steps outlined above[8].

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 4-(2-(Piperidin-

1-yl)ethoxy)benzaldehyde.
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Caption: Disposal workflow for 4-(2-(Piperidin-1-yl)ethoxy)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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